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This technical guide provides an in-depth overview of ER-464195-01, a novel small molecule
inhibitor of the Calreticulin (CRT)-Integrin a interaction. This document is intended for
researchers, scientists, and drug development professionals interested in the therapeutic
potential of targeting this pathway in inflammatory diseases.

Introduction

ER-464195-01 is an orally active compound identified as a potent inhibitor of the interaction
between Calreticulin (CRT) and the cytoplasmic tail of integrin a subunits (ITGAs).[1][2] This
interaction is crucial for the activation of integrins and subsequent leukocyte adhesion and
infiltration into inflamed tissues, a key pathological feature of inflammatory bowel disease (IBD).
[1][2][3] By disrupting the CRT-ITGA binding, ER-464195-01 effectively suppresses the
adhesiveness of T cells and neutrophils, thereby mitigating the inflammatory cascade.[1][2]
Preclinical studies in mouse models of colitis have demonstrated its significant therapeutic
efficacy, suggesting its potential as a novel therapeutic agent for IBD.[4][5]
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Quantitative Data

The following tables summarize the in vitro potency and in vivo efficacy of ER-464195-01.

Table 1: In Vitro Inhibitory Activity of ER-464195-01

Target Interaction /

Assay Type IC50 (pM) Reference
Process
Calreticulin - Integrin Cell-free binding
0.17 [1]
o4 assay
Calreticulin - Integrin Cell-free binding
0.36 [1]
oL assay
Calreticulin - Integrin Cell-free binding
0.23 [1]
oaM/a2/a5 assay
T-cell adhesion to Cell-based adhesion 0.15
VCAM-1 assay '
Neutrophil adhesionto  Cell-based adhesion 0.19

ICAM-1

assay

Table 2: In Vivo Efficacy of ER-464195-01 in Mouse Models of Colitis
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Colitis
Model

Administrat
ion Route

Dosage

Study Type

Key
T Reference
Findings

DSS-induced

colitis

Oral

10 mg/kg/day

Prophylactic

Attenuated
body weight
loss, reduced
disease
activity index,
and
prevented
colon

shortening.

DSS-induced

colitis

Oral

5 mg/kg/day

Therapeutic

Ameliorated
body weight
loss, colon
shortening,
and the
disease
activity index

score.

CD4+CD45R
Bhigh T-cell

transfer

Oral

Not specified

Therapeutic

Significantly
improved
body weight
loss.

Mechanism of Action and Signaling Pathway

ER-464195-01 exerts its anti-inflammatory effects by directly targeting the interaction between

Calreticulin and the highly conserved KxGFFKR motif in the cytoplasmic tail of integrin a

subunits. This interaction is a critical intracellular event that promotes a high-affinity state of

integrins on the leukocyte cell surface. Activated integrins then bind to their ligands, such as

VCAM-1 and ICAM-1, on the vascular endothelium, facilitating leukocyte adhesion and
transmigration into inflamed tissues. By inhibiting the initial CRT-ITGA binding, ER-464195-01
prevents the conformational changes required for integrin activation, thereby reducing

leukocyte adhesion and subsequent inflammation.
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Mechanism of action of ER-464195-01.

Experimental Protocols

Detailed experimental protocols for the key in vivo models are summarized below. Specific
protocols for the in vitro binding assays were not available in the reviewed literature.

DSS-Induced Colitis Mouse Model

This model mimics the acute inflammation observed in ulcerative colitis.
e Animals: C57BL/6 mice.

e Induction of Colitis: Administration of 2-5% (w/v) Dextran Sulfate Sodium (DSS) in the
drinking water for 5-7 consecutive days.[2][5][6][7][8]

* ER-464195-01 Administration:
o Prophylactic: Oral gavage of 10 mg/kg/day initiated concurrently with DSS administration.
o Therapeutic: Oral gavage of 5 mg/kg/day initiated after the onset of colitis symptoms.

o Assessment of Colitis Severity:

o Daily Monitoring: Body weight, stool consistency, and presence of blood in the stool are
recorded to calculate the Disease Activity Index (DAI).
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o Post-mortem Analysis: Colon length and weight are measured. Histological analysis of the
colon tissue is performed to assess inflammation, crypt damage, and cellular infiltration.

CD4+CD45RBhigh T-Cell Transfer Colitis Model

This model recapitulates the chronic, T-cell-mediated inflammation characteristic of Crohn's
disease.

o Recipient Mice: Immunodeficient mice, such as RAG-1 knockout or SCID mice.[1][4][9][10]
[11]

e Cell Transfer:
o Isolation of CD4+ T-cells from the spleens of healthy donor mice (e.g., C57BL/6).

o Separation of the naive T-cell population (CD4+CD45RBhigh) using fluorescence-
activated cell sorting (FACS).[9]

o Intraperitoneal injection of the isolated CD4+CD45RBhigh T-cells into the recipient mice.

[9]

» Development of Colitis: Mice typically develop colitis within 5-8 weeks after T-cell transfer.[9]
[11]

o ER-464195-01 Administration: Therapeutic oral administration is initiated after the
development of colitis symptoms.

o Assessment of Colitis Severity:
o Monitoring: Body weight is monitored regularly.

o Post-mortem Analysis: Histological examination of the colon is performed to evaluate the
extent of inflammation.

Drug Development Considerations

Pharmacokinetics: Specific pharmacokinetic data for ER-464195-01, including its absorption,
distribution, metabolism, and excretion (ADME) properties, are not currently available in the
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public domain. As a piperazine derivative, it belongs to a class of compounds known for their
favorable pharmacokinetic profiles.[6][7][10] Further studies are required to characterize the
pharmacokinetic profile of ER-464195-01.

Toxicology: There is no publicly available information on the toxicology or safety profile of ER-
464195-01.

Clinical Trials: A search of clinical trial registries did not identify any registered clinical trials for
ER-464195-01.

Summary and Future Directions

ER-464195-01 is a promising preclinical candidate for the treatment of IBD. Its novel
mechanism of action, targeting the intracellular activation of integrins via the Calreticulin-
Integrin a interaction, offers a differentiated approach to modulating leukocyte adhesion and
inflammation. The potent in vitro activity and significant in vivo efficacy in established colitis
models underscore its therapeutic potential.

Future research should focus on a comprehensive characterization of its pharmacokinetic and
safety profiles to support its advancement into clinical development. Further elucidation of the
downstream signaling consequences of inhibiting the CRT-ITGA interaction in different immune
cell subsets would also provide a more complete understanding of its immunomodulatory
effects.

Experimental Workflow Diagram
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General experimental workflow for ER-464195-01.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15279959/docs?utm_src=pdf-body-img#er-464195-01-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b15279959/docs?utm_src=pdf-body#er-464195-01-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15279959?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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